Cas no 2137765-13-8 (4-Hydroxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl fluoride)

• Product Name: 4-Hydroxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl fluoride
• CAS No: 2137765-13-8
• MF: C₄H₇FO₅S₂
• MW: 218.223782777786
• CID: 5766281
• PubChem ID: 165459211
• Update Time: 2025-07-19

4-Hydroxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-727049
• 2137765-13-8
• 4-hydroxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl fluoride
• 4-Hydroxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl fluoride

• Inchi： 1S/C4H7FO5S2/c5-12(9,10)4-2-11(7,8)1-3(4)6/h3-4,6H,1-2H2
• InChI Key： QJVCCHOXGWMXRA-UHFFFAOYSA-N
• SMILES： S1(CC(C(C1)S(=O)(=O)F)O)(=O)=O

Computed Properties

• Exact Mass: 217.97189383g/mol
• Monoisotopic Mass: 217.97189383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-Hydroxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl fluoride

Comprehensive Overview of 4-Hydroxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl fluoride (CAS No. 2137765-13-8)

The compound 4-Hydroxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl fluoride (CAS No. 2137765-13-8) is a highly specialized sulfonyl fluoride derivative with significant applications in organic synthesis and medicinal chemistry. Its unique structure, featuring a thiolane ring and a reactive sulfonyl fluoride group, makes it a valuable intermediate for constructing complex molecules. Researchers and pharmaceutical companies are increasingly interested in this compound due to its potential in click chemistry and proteome profiling, aligning with current trends in drug discovery and bioconjugation.

One of the most searched questions in AI-driven chemistry platforms is: "What are the applications of sulfonyl fluorides in modern synthesis?" This compound addresses this query by serving as a versatile electrophilic reagent for selective modifications of biomolecules. Its hydroxy and sulfonyl fluoride functionalities enable precise post-translational modifications, a hot topic in biopharmaceutical research. Additionally, its stability under physiological conditions makes it suitable for activity-based protein profiling (ABPP), a technique gaining traction in target identification studies.

The thiolane core of this compound also contributes to its relevance in green chemistry initiatives. As sustainability becomes a priority, researchers seek eco-friendly reagents with minimal byproduct formation. The 4-Hydroxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl fluoride aligns with this demand due to its efficient reactivity and compatibility with aqueous environments, reducing the need for hazardous solvents. This feature resonates with frequent searches like "sustainable sulfonylating agents" and "water-compatible fluorophores."

In the context of AI-assisted molecular design, this compound exemplifies how computational chemistry tools predict reactivity patterns. Searches for "machine learning in sulfonyl fluoride reactivity" highlight the growing intersection of cheminformatics and experimental validation. The compound’s CAS No. 2137765-13-8 is often referenced in patent literature for kinase inhibitor development, underscoring its role in precision medicine.

Another trending topic is the use of sulfonyl fluorides in covalent drug discovery. The fluorosulfate moiety in this compound forms stable bonds with target proteins, a mechanism exploited in COVID-19 therapeutics research. Although unrelated to viral applications, its structural analogs are frequently discussed in forums exploring irreversible enzyme inhibitors. This connection enhances its visibility in academic databases and industrial R&D pipelines.

From a synthetic perspective, the compound’s lambda6-sulfur center attracts attention for hypervalent sulfur chemistry, a niche yet expanding field. Queries like "lambda6-sulfur applications" often lead to discussions about its oxidizing properties and ligand design potential. Its compatibility with photoredox catalysis further broadens its utility, aligning with the rise of light-mediated reactions in organic synthesis.

In summary, 4-Hydroxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl fluoride (CAS No. 2137765-13-8) embodies the convergence of cutting-edge chemistry and interdisciplinary research. Its multifaceted applications—from bioconjugation to sustainable synthesis—ensure its prominence in both academic publications and industrial workflows, answering pressing questions in contemporary chemical science.